Cas no 2227730-49-4 (rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol
• CAS No: 2227730-49-4
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5927225
• PubChem ID: 165590011
• Update Time: 2025-06-11

rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol
• 2227730-49-4
• EN300-1634820

• Inchi： 1S/C7H9NO2S/c9-6-3-10-2-5(6)7-1-8-4-11-7/h1,4-6,9H,2-3H2/t5-,6-/m1/s1
• InChI Key： JOWKFABRVRGJIR-PHDIDXHHSA-N
• SMILES： S1C=NC=C1[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.6Ų

Additional information on rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol (CAS No. 2227730-49-4)

The compound rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol, identified by its CAS number 2227730-49-4, is a chiral heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and oxolane (tetrahydrofuran) backbone, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its stereochemistry, as the (3R,4S) configuration plays a critical role in its biological activity and binding affinity to target proteins.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-4-(1,3-thiazol-5-yl)oxolan-3-ol has surged due to their utility in asymmetric synthesis. This aligns with the growing trend of green chemistry and sustainable drug development, where efficiency and selectivity are paramount. The thiazole moiety, a common pharmacophore, is frequently searched in connection with antiviral and anticancer agents, reflecting its relevance in addressing global health challenges. Users often inquire about its synthetic routes, solubility, and stability under various conditions, highlighting practical concerns in laboratory settings.

The compound's CAS No. 2227730-49-4 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and enantiomeric excess, topics frequently explored in academic forums. Additionally, its potential as a ligand for catalysis or bioconjugation has sparked discussions in interdisciplinary fields, bridging organic chemistry and biotechnology.

From an SEO perspective, keywords like "thiazole derivatives synthesis", "chiral oxolane applications", and "CAS 2227730-49-4 supplier" are highly relevant. These terms reflect user intent, ranging from academic research to industrial procurement. By addressing these queries, this article enhances accessibility while maintaining scientific rigor. Future studies may explore its structure-activity relationships or derivatization for novel therapeutics, further solidifying its importance in modern chemistry.